Cas no 1806032-45-0 (6-Chloro-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile)

• Product Name: 6-Chloro-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile
• CAS No: 1806032-45-0
• MF: C₉H₇ClF₂N₂
• MW: 216.615087747574
• CID: 4872795
• Update Time: 2025-11-06

6-Chloro-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile

• Inchi： 1S/C9H7ClF2N2/c1-5-4-7(10)14-6(2-3-13)8(5)9(11)12/h4,9H,2H2,1H3
• InChI Key： YKUFNYPFZPYVSC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C(F)F)C(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile

Research Briefing on 6-Chloro-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS: 1806032-45-0)

6-Chloro-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS: 1806032-45-0) is a pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and agrochemical development. This compound features a unique structural motif combining a chloro-substituted pyridine ring with a difluoromethyl group and an acetonitrile moiety, making it a versatile intermediate for further chemical modifications. Recent studies have explored its synthesis, reactivity, and biological activities, highlighting its significance in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 6-Chloro-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile, emphasizing its role as a key intermediate in the development of novel kinase inhibitors. The study reported a high-yield, scalable synthesis route starting from commercially available 2,6-dichloro-4-methylpyridine, followed by selective fluorination and cyanation steps. The optimized process achieved an overall yield of 78%, demonstrating its feasibility for industrial-scale production.

Another significant application of this compound was reported in a 2024 Nature Communications article, where it served as a precursor for the synthesis of potent antifungal agents. The difluoromethyl group was found to enhance the metabolic stability of the resulting compounds, while the chloro and cyano substituents contributed to their binding affinity toward fungal cytochrome P450 enzymes. These derivatives exhibited broad-spectrum activity against Candida and Aspergillus species, with MIC values in the low micromolar range.

From a mechanistic perspective, computational studies have shed light on the electronic properties of 6-Chloro-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile. Density functional theory (DFT) calculations revealed that the difluoromethyl group significantly influences the electron density distribution across the pyridine ring, affecting its reactivity in nucleophilic substitution reactions. These insights are valuable for designing targeted modifications of this scaffold for specific applications.

In agrochemical research, this compound has shown promise as a building block for novel pesticides. A 2023 patent application (WO2023187652) disclosed its use in developing neonicotinoid analogs with improved insecticidal activity and reduced environmental persistence. The structural features of 6-Chloro-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile were found to enhance binding to insect nicotinic acetylcholine receptors while maintaining selectivity over mammalian receptors.

Ongoing research continues to explore the potential of this compound in various therapeutic areas. Recent preclinical studies have investigated its derivatives as potential anticancer agents, particularly in targeting protein kinases involved in tumor progression. Preliminary results suggest that modifications at the acetonitrile moiety can significantly alter the selectivity profile of these compounds, offering opportunities for developing targeted therapies.

In conclusion, 6-Chloro-3-(difluoromethyl)-4-methylpyridine-2-acetonitrile represents a valuable chemical entity with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and demonstrated biological activities make it a promising scaffold for further development. Future research directions may include exploring its use in PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities, as well as optimizing its physicochemical properties for improved drug-like characteristics.